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Compound of Interest

Compound Name: Mgk 264

Cat. No.: B1676571 Get Quote

Application Note and Protocol

Introduction
MGK 264, also known as N-octyl bicycloheptene dicarboximide, is primarily used as a synergist

in pesticide formulations to enhance the efficacy of active ingredients like pyrethrins and

pyrethroids.[1][2] In a research context, it is crucial for studying mechanisms of pesticide

resistance, synergistic interactions, and the toxicological effects of pesticide formulations.

Accurate and consistent preparation of stock solutions is fundamental for obtaining reliable and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of MGK 264 stock solutions for research purposes.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of MGK 264 is essential for its

proper handling and for the preparation of stable stock solutions.
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Property Value Reference

Chemical Name
N-(2-ethylhexyl)-5-norbornene-

2,3-dicarboximide
[3]

CAS Number 113-48-4 [4][5]

Molecular Formula C17H25NO2 [4][6]

Molecular Weight 275.39 g/mol [5]

Appearance
Colorless to pale yellow oily

liquid
[3][5][7]

Density ~1.050 g/cm³ at 20°C [3]

Boiling Point >150°C at 2 mm Hg [3]

Melting Point < -20°C [6]

Solubility

Miscible with aliphatic alcohols,

esters, ketones, halogenated

hydrocarbons. Slightly soluble

in chloroform, DMSO, and

methanol. Practically insoluble

in water.

[3][4][8]

Stability

Stable compound, particularly

in the absence of light and at

controlled temperatures.

[2][3]

Experimental Protocols
Materials and Equipment

Chemicals:

MGK 264 (analytical standard, purity ≥95%)

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof, absolute)
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Acetone, ACS grade or higher

Acetonitrile, HPLC grade

Equipment:

Analytical balance (readability ± 0.0001 g)

Calibrated micropipettes and tips

Volumetric flasks (Class A)

Glass vials with PTFE-lined screw caps

Vortex mixer

Sonicator (optional)

Fume hood

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves.

Safety Precautions
MGK 264 may cause eye irritation.[6] Handle with care in a well-ventilated fume hood.

Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Avoid inhalation of vapors and direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for MGK 264 before handling.

Preparation of a 100 mM Primary Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM primary stock solution of MGK 264 in

DMSO, a common solvent for in vitro studies.
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Calculation of Mass:

Determine the required mass of MGK 264 using the following formula:

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 10 mL of a 100 mM (0.1 M) solution:

Mass (g) = 0.1 mol/L x 0.01 L x 275.39 g/mol = 0.27539 g

Weighing:

Tare a clean, dry glass vial on the analytical balance.

Carefully weigh out the calculated mass of MGK 264 into the vial. Given that MGK 264 is

a liquid, it is recommended to add it dropwise using a pipette to achieve the target weight.

Dissolution:

Add a small amount of anhydrous DMSO to the vial to dissolve the MGK 264.

Vortex the solution until the MGK 264 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) or brief sonication can aid in dissolution if necessary.

Once dissolved, transfer the solution to a 10 mL Class A volumetric flask.

Rinse the original vial with small volumes of DMSO and add the rinsate to the volumetric

flask to ensure a complete transfer.

Bring the final volume to 10 mL with DMSO.

Storage:

Aliquot the stock solution into smaller, single-use volumes in glass vials with PTFE-lined

screw caps to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage (up to 1 month) or at -80°C for extended

storage (up to 6 months).[5] When stored at 4°C, the pure form is stable for up to 2 years.
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[5]

Preparation of Working Solutions
Working solutions should be prepared fresh from the stock solution for each experiment.

Dilution Calculation:

Use the formula C1V1 = C2V2 to calculate the volume of the stock solution needed to

prepare the desired concentration and volume of the working solution.

C1 = Concentration of the stock solution

V1 = Volume of the stock solution to be used

C2 = Desired concentration of the working solution

V2 = Final volume of the working solution

Preparation:

Thaw a vial of the stock solution at room temperature.

Vortex the vial gently to ensure homogeneity.

Using a calibrated micropipette, transfer the calculated volume of the stock solution into a

new tube containing the appropriate volume of the desired solvent (e.g., cell culture

medium, buffer).

Vortex the working solution thoroughly before use.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of MGK 264 stock and

working solutions.
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Workflow for MGK 264 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

1. Calculate Mass of MGK 264

2. Weigh MGK 264

3. Dissolve in Solvent (e.g., DMSO)

4. Vortex to Homogenize

5. Aliquot into Vials

6. Store at -20°C or -80°C

A. Thaw Stock Solution

For Experimental Use

B. Dilute with Experimental Solvent

C. Vortex to Mix

D. Use in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing MGK 264 stock and working solutions.
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Conclusion
The protocols outlined in this document provide a comprehensive guide for the preparation of

MGK 264 stock solutions for research applications. Adherence to these procedures will help

ensure the accuracy, consistency, and reliability of experimental outcomes. Proper safety

precautions should always be followed when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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